2-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine

• IUPAC Name: 2-chloro-5-iodo-7-methylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C7H5ClIN3/c1-12-3-5(9)4-2-10-7(8)11-6(4)12/h2-3H,1H3
• InChI Key: LNEQRDAJABDGLP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CN=C(N=C21)Cl)I
• Molecular Formula: C7H5ClIN3
• Molecular Weight: 293.49 g/mol

Description

“2-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine” is an intermediate pyrrolo-pyrimidine compound. It has been used in the preparation of tyrosine kinase inhibitors, particularly oral signal transducers and activators of transcription 6 (STAT6) inhibitors.

Molecular Structure Analysis

The molecular structure of “2-Chloro-5-iodo-7-methyl-7H-pyrrolo[2,3-d]pyrimidine” can be represented by the InChI code: 1S/C7H5ClIN3/c1-12-3-5 (9)4-2-10-7 (8)11-6 (4)12/h2-3H,1H3. This indicates the presence of chlorine, iodine, and a methyl group in the pyrrolopyrimidine structure.

Physical And Chemical Properties Analysis

The compound is a solid at room temperature. Its molecular weight is 293.49.

Scientific Research Applications

Synthesis of Pyrrolo[2,3-d]pyrimidines

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Development of Targeted Kinase Inhibitors (TKIs)

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Multi-Targeted Kinase Inhibitors and Apoptosis Inducers

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Preparation of Tyrosine Kinase Inhibitors

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Synthesis of 4-Alkylamino-7-Methyl Analogs of Tubercidin

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Antitubercular, Antihepatitis C Virus, Anticancer, and Anti-Inflammatory Activities

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Safety and Hazards

The compound is classified under GHS07 for safety. It has hazard statements H302, H315, H319, H335, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.